![molecular formula C7H8O2S B2695897 2,5-Dimethylthiophene-3-carboxylic acid CAS No. 26421-32-9](/img/structure/B2695897.png)
2,5-Dimethylthiophene-3-carboxylic acid
Overview
Description
2,5-Dimethylthiophene-3-carboxylic acid is a chemical compound with the empirical formula C7H8O2S . Its molecular weight is 156.20 . It is part of a collection of unique chemicals provided by Sigma-Aldrich to early discovery researchers .
Molecular Structure Analysis
The molecular structure of this compound is represented by the empirical formula C7H8O2S . The InChI code for this compound is 1S/C7H8O2S/c1-4-3-6 (7 (8)9)5 (2)10-4/h3H,1-2H3, (H,8,9) .Physical and Chemical Properties Analysis
The molecular weight of this compound is 156.20 . The compound has a melting point of 114-118 .Scientific Research Applications
Synthesis and Chemical Reactivity
- 2,5-Dimethylthiophene-3-carboxylic acid is used in Friedel-Crafts synthesis to produce thiophenecarbothioamides (Jagodziński, Jagodzińska, & Jabłoński, 1986).
- It reacts with copper(II) nitrate to form nitro-derivatives and undergoes unique coupling reactions (Suzuki, Hidaka, Iwasa, Mishina, & Osuka, 1981).
- The compound is involved in C-H bond activation and C-C bond formation in reactions with TpMe2Ir compounds (Paneque, Poveda, Carmona, & Salazar, 2005).
- It's employed as a new photoreleasable protecting group for carboxylic acids, highlighting its utility in photochemistry (Klan, Zabadal, & Heger, 2000).
Material Science and Organic Chemistry
- This compound's reactivity offers insights into the formation of complex thiophenic structures and potential applications in material science (Paneque, Poveda, Salazar, Carmona, & Ruiz-Valero, 2003).
- It forms a tetracyclic trimer under strong acidic conditions, providing valuable information for the synthesis of complex organic molecules (Berner et al., 2013).
- The compound is used in chloromethylation reactions, leading to the formation of compounds like methylenebis[2,5-dimethylthiophene] (Gol'dfarb & Kondakova, 1956).
Advanced Chemical Synthesis
- It's a key reactant in the synthesis of unique compounds like 1,3,7,7-tetramethyl-4H,10H-6,8,9-trioxa-2-thiabenz[f]azulen-5-one, highlighting its versatility in organic synthesis (Snyder et al., 2003).
- The compound is integral in the synthesis of thiophene amphiphilic surfactants with Schiff base, demonstrating its application in surfactant chemistry (You Yi, 2006).
Photophysical Applications
- It's used in the development of photochromic compounds, illustrating its potential in photoresponsive materials (Shirinyan et al., 2001).
- The compound's acylation with squaric acid dichloride is optimized for the production of unique photochromic dihetarylethenes (Krayushkin et al., 2002).
Nanotechnology and Surface Science
- In nanotechnology and surface science, its derivatives have been studied using scanning tunneling microscopy, providing insights into molecular interactions at surfaces (Dienstmaier et al., 2010).
Molecular Structure Analysis
- Gas electron diffraction studies have been conducted on 2,5-dimethylthiophene to determine its molecular structure, which is crucial for understanding its chemical behavior (Tanabe, Takeuchi, & Konaka, 1993).
Safety and Hazards
Properties
IUPAC Name |
2,5-dimethylthiophene-3-carboxylic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8O2S/c1-4-3-6(7(8)9)5(2)10-4/h3H,1-2H3,(H,8,9) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBLLEMNSMZZDRB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(S1)C)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
26421-32-9 | |
Record name | 2,5-dimethylthiophene-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.